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Compound Name: 4-Hydroxy-2-methylbenzoic acid

Cat. No.: B1294965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Hydroxy-o-toluic acid, also known as 4-hydroxy-2-methylbenzoic acid, is a phenolic acid

derivative of benzoic acid. While its isomeric counterpart, p-hydroxybenzoic acid, is well-

studied and utilized in various industries, 4-Hydroxy-o-toluic acid remains a compound with a

less defined biological and pharmacological profile. This technical guide provides a

comprehensive overview of the currently available information on 4-Hydroxy-o-toluic acid,

focusing on its fundamental chemical and physical properties, established identifiers, and

detailed synthesis protocols. This document aims to serve as a foundational resource for

researchers and professionals in drug development by consolidating the existing knowledge

and highlighting the significant gaps in the scientific literature regarding its potential therapeutic

applications and mechanisms of action.

Core Information and Chemical Properties
4-Hydroxy-o-toluic acid is a white solid organic compound. It is characterized by a benzene ring

substituted with a carboxyl group, a hydroxyl group, and a methyl group at positions 1, 4, and

2, respectively.
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A summary of the key quantitative data for 4-Hydroxy-o-toluic acid is presented in Table 1 for

easy reference and comparison.

Property Value Source(s)

Molecular Formula C₈H₈O₃ [1][2][3]

Molecular Weight 152.15 g/mol [1]

CAS Number 578-39-2 [1][3]

Melting Point 177-181 °C

IUPAC Name
4-hydroxy-2-methylbenzoic

acid
[1]

InChI

InChI=1S/C8H8O3/c1-5-4-

6(9)2-3-7(5)8(10)11/h2-

4,9H,1H3,(H,10,11)

[1][2]

InChIKey
BBMFSGOFUHEVNP-

UHFFFAOYSA-N
[2]

SMILES CC1=C(C=CC(=C1)O)C(=O)O [4]

Synonyms and Identifiers
4-Hydroxy-o-toluic acid is also known by several other names and is registered under various

chemical identifiers, as detailed in Table 2.

Type Identifier Source(s)

Synonyms
4-Hydroxy-2-methylbenzoic

acid, 4,2-Cresotic acid
[1][5]

PubChem CID 68475 [1]

EC Number 209-422-1 [1]

UNII U4NMG5AH8R [3]
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Synthesis and Purification
The synthesis of 4-Hydroxy-o-toluic acid can be achieved through various chemical routes.

Below is a detailed experimental protocol for its synthesis from 4-methoxy-2-methylbenzoic

acid.

Experimental Protocol: Synthesis from 4-methoxy-2-
methylbenzoic acid
This protocol describes the demethylation of 4-methoxy-2-methylbenzoic acid to yield 4-
hydroxy-2-methylbenzoic acid.

Materials:

4-methoxy-2-methylbenzoic acid (2 mmol, 0.332 g)

Dichloromethane (DCM) (20 mL)

Boron tribromide (BBr₃) (20 mmol, 5 g, 10 eq.)

0.1 M Hydrochloric acid (HCl) (20 mL)

Methanol

Argon gas

Procedure:

Dissolve 4-methoxy-2-methylbenzoic acid in dichloromethane in a reaction vessel under an

argon atmosphere.

Slowly add boron tribromide to the solution.

Stir the reaction mixture at room temperature. Monitor the reaction progress using high-

performance liquid chromatography (HPLC) until the starting material is completely

consumed.
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Upon completion, quench the reaction by adding 0.1 M hydrochloric acid to the reaction

mixture.

Filter the mixture to remove any insoluble material.

Separate the aqueous layer and concentrate it under reduced pressure.

Dissolve the residue in methanol and then evaporate the solvent under reduced pressure.

Repeat the methanol dissolution and evaporation step three times to ensure the removal of

impurities.

The final product, 4-hydroxy-2-methylbenzoic acid, is obtained as a yellow solid (0.24 g,

80% yield).

Biological and Pharmacological Profile: A
Knowledge Gap
Despite its structural similarity to other biologically active phenolic acids, there is a significant

lack of specific data on the biological and pharmacological activities of 4-Hydroxy-o-toluic acid

in the current scientific literature. Most of the available research focuses on its isomer, p-

hydroxybenzoic acid, which has demonstrated a range of activities including antioxidant,

antimicrobial, and estrogenic effects.[6][7][8]

One study investigating the anti-inflammatory properties of compounds isolated from Myrsine

seguinii reported that o-, m-, and p-hydroxybenzoic acids did not exhibit notable anti-

inflammatory activity in their specific assay. In another study focused on the anaerobic

metabolism of m-cresol, 4-hydroxy-2-methylbenzoic acid was identified as a transient

intermediate, suggesting its involvement in microbial metabolic pathways.[9]

Due to the limited information on its interaction with biological systems, no specific signaling

pathways have been elucidated for 4-Hydroxy-o-toluic acid. Consequently, the creation of

diagrams for signaling pathways or detailed experimental workflows for biological assays is not

feasible at this time.

Safety and Toxicology
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The safety and toxicology profile of 4-Hydroxy-o-toluic acid is not as extensively studied as its

p-isomer. However, general GHS hazard statements for the compound include warnings for

being harmful if swallowed and causing serious eye damage.[1] For p-hydroxybenzoic acid,

toxicological studies have indicated low acute oral toxicity in rats and it is not considered

genotoxic.[6] It has been noted to be slightly irritating to the skin and moderately irritating to the

eyes.[10]

Applications and Future Directions
Currently, the primary application of 4-Hydroxy-o-toluic acid appears to be as a chemical

intermediate in organic synthesis. The lack of comprehensive biological data presents a clear

opportunity for future research. Investigating the potential anticancer, anti-inflammatory,

antimicrobial, and other pharmacological properties of this compound could unveil novel

therapeutic applications. In silico studies to predict potential biological targets could be a

valuable first step to guide future experimental work.

Conclusion
4-Hydroxy-o-toluic acid is a well-characterized compound in terms of its chemical and physical

properties, with established methods for its synthesis. However, a significant knowledge gap

exists regarding its biological activities and potential applications in drug development. This

technical guide consolidates the available information and underscores the need for further

research to explore the pharmacological profile of this molecule. Such studies are essential to

unlock its potential and to provide the scientific community with a more complete understanding

of this phenolic acid.

Diagrams
Due to the lack of specific information on signaling pathways or complex experimental

workflows involving 4-Hydroxy-o-toluic acid, no diagrams are provided in this guide. Future

research elucidating its mechanism of action will be necessary to develop such visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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